2-((4-allyl-5-((2-aminothiazol-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide

• IUPAC Name: 2-[[5-[(2-amino-1,3-thiazol-4-yl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C21H26N6O3S2/c1-4-9-27-18(11-15-12-31-20(22)24-15)25-26-21(27)32-13-19(28)23-8-7-14-5-6-16(29-2)17(10-14)30-3/h4-6,10,12H,1,7-9,11,13H2,2-3H3,(H2,22,24)(H,23,28)
• InChI Key: METMHXKLVPDDLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NN=C(N2CC=C)CC3=CSC(=N3)N)OC
• Molecular Formula: C21H26N6O3S2
• Molecular Weight: 474.6 g/mol

Description

2-((4-allyl-5-((2-aminothiazol-4-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C21H26N6O3S2 and its molecular weight is 474.6. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

The compound demonstrates significant utility in the synthesis of diverse heterocyclic compounds. For instance, Schmeyers and Kaupp (2002) have highlighted its use in cascade reactions of thioureido-acetamides, facilitating the efficient one-pot synthesis of various heterocycles like 2-iminothiazoles and thioparabanic acids, which have broad applications in medicinal chemistry and materials science (Schmeyers & Kaupp, 2002).

Catalytic Processes

The research by Ali et al. (1996) on the regioselective palladium(II)-catalyzed synthesis of ring lactones and lactams illustrates the compound's potential in catalysis. Their work underscores the importance of such compounds in facilitating high-yield and selective cyclocarbonylation reactions, critical for pharmaceutical synthesis and material sciences (Ali, Okuro, Vasapollo, & Alper, 1996).